Cas no 88308-37-6 (Benzonitrile, 2,6-difluoro-4-(trans-4-pentylcyclohexyl)-)

• Product Name: Benzonitrile, 2,6-difluoro-4-(trans-4-pentylcyclohexyl)-
• CAS No: 88308-37-6
• MF: C₁₈H₂₃F₂N
• MW: 291.378731966019
• CID: 638061
• PubChem ID: 20260038
• Update Time: 2024-10-26

Benzonitrile, 2,6-difluoro-4-(trans-4-pentylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,6-difluoro-4-(trans-4-pentylcyclohexyl)-
• 2,6-difluoro-4-(4-pentylcyclohexyl)benzonitrile
• 2,6-Difluoro-4-(trans-4-pentylcyclohexyl)benzonitrile (ACI)
• Benzonitrile, 2,6-difluoro-4-(4-pentylcyclohexyl)-, trans- (ZCI)
• PCH 5N.F.F
• 2,6-Difluoro-4-(trans-4-pentylcyclohexyl)benzonitrile
• BS-46061
• DB-134162
• 2,6-difluoro-4-(trans-4-pentylcyclohexyl)-benzonitrile
• SZUFUEFVARIJMT-UHFFFAOYSA-N
• SCHEMBL10893292
• SCHEMBL10893300
• SZUFUEFVARIJMT-HDJSIYSDSA-N
• E85257
• 88308-37-6
• 2,6-difluoro-4-[(1s,4r)-4-pentylcyclohexyl]benzonitrile
• SCHEMBL14274409
• DTXSID60604245

• Inchi： 1S/C18H23F2N/c1-2-3-4-5-13-6-8-14(9-7-13)15-10-17(19)16(12-21)18(20)11-15/h10-11,13-14H,2-9H2,1H3/t13-,14-
• InChI Key： SZUFUEFVARIJMT-HDJSIYSDSA-N
• SMILES： FC1C(C#N)=C(F)C=C([C@@H]2CC[C@@H](CCCCC)CC2)C=1

Computed Properties

• Exact Mass: 291.17985606g/mol
• Monoisotopic Mass: 291.17985606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.4E-5 g/L) (25 ºC),